molecular formula C19H22N2O2Si B14555077 N,N'-[Ethenyl(methyl)silanediyl]bis(N-phenylacetamide) CAS No. 62051-15-4

N,N'-[Ethenyl(methyl)silanediyl]bis(N-phenylacetamide)

Cat. No.: B14555077
CAS No.: 62051-15-4
M. Wt: 338.5 g/mol
InChI Key: AUGIUFJUBSFXDY-UHFFFAOYSA-N
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Description

N,N’-[Ethenyl(methyl)silanediyl]bis(N-phenylacetamide) is a chemical compound with the molecular formula C19H22N2O2Si and a molar mass of 338.48 g/mol . This compound is known for its unique structure, which includes a silanediyl group bonded to two N-phenylacetamide groups through ethenyl and methyl linkages. It is used in various scientific research applications due to its distinctive chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N’-[Ethenyl(methyl)silanediyl]bis(N-phenylacetamide) typically involves the reaction of ethenylmethylsilane with N-phenylacetamide under specific conditions. The reaction is usually carried out in the presence of a catalyst, such as a transition metal complex, to facilitate the formation of the desired product. The reaction conditions, including temperature, pressure, and solvent, are optimized to achieve high yields and purity of the compound .

Industrial Production Methods

In an industrial setting, the production of N,N’-[Ethenyl(methyl)silanediyl]bis(N-phenylacetamide) involves large-scale synthesis using similar reaction conditions as in the laboratory. The process is scaled up to accommodate the production of significant quantities of the compound, ensuring consistency and quality. Industrial production methods may also include additional purification steps, such as recrystallization or chromatography, to obtain the compound in its purest form .

Chemical Reactions Analysis

Types of Reactions

N,N’-[Ethenyl(methyl)silanediyl]bis(N-phenylacetamide) undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of oxidized derivatives.

    Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced products.

    Substitution: The compound can undergo substitution reactions, where one or more functional groups are replaced by other groups.

Common Reagents and Conditions

The reactions of N,N’-[Ethenyl(methyl)silanediyl]bis(N-phenylacetamide) typically require specific reagents and conditions:

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example:

Scientific Research Applications

N,N’-[Ethenyl(methyl)silanediyl]bis(N-phenylacetamide) has a wide range of scientific research applications, including:

Mechanism of Action

The mechanism of action of N,N’-[Ethenyl(methyl)silanediyl]bis(N-phenylacetamide) involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to N,N’-[Ethenyl(methyl)silanediyl]bis(N-phenylacetamide) include:

Uniqueness

N,N’-[Ethenyl(methyl)silanediyl]bis(N-phenylacetamide) is unique due to its specific combination of ethenyl, methyl, and silanediyl groups, which confer distinct chemical properties and reactivity. This uniqueness makes it valuable for various scientific research applications and distinguishes it from other similar compounds .

Properties

CAS No.

62051-15-4

Molecular Formula

C19H22N2O2Si

Molecular Weight

338.5 g/mol

IUPAC Name

N-[(N-acetylanilino)-ethenyl-methylsilyl]-N-phenylacetamide

InChI

InChI=1S/C19H22N2O2Si/c1-5-24(4,20(16(2)22)18-12-8-6-9-13-18)21(17(3)23)19-14-10-7-11-15-19/h5-15H,1H2,2-4H3

InChI Key

AUGIUFJUBSFXDY-UHFFFAOYSA-N

Canonical SMILES

CC(=O)N(C1=CC=CC=C1)[Si](C)(C=C)N(C2=CC=CC=C2)C(=O)C

Origin of Product

United States

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